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Compound of Interest

Compound Name: 6-lodonicotinic acid

Cat. No.: B176809

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like 6-lodonicotinic
acid. This document provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure research environment.

Hazard Identification and Personal Protective Equipment
(PPE)

6-lodonicotinic acid is classified with several hazards, requiring specific protective measures.
The following table summarizes the key hazards and the recommended personal protective

equipment.
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Hazard Classification

GHS Hazard Statement

Recommended Personal
Protective Equipment

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

Protective gloves, protective
clothing, eye protection, face

protection.[1]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation

Wear protective gloves.[1][2][3]
A complete suit protecting
against chemicals is

recommended.[1]

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation

Wear appropriate protective
eyeglasses or chemical safety
goggles.[4] Face protection is
also advised.[1][2]

Specific Target Organ Toxicity,
Single Exposure (Respiratory

Tract Irritation) (Category 3)

H335: May cause respiratory

irritation

Use a P95 (US) or P1 (EU EN
143) particle respirator for
nuisance exposures.[1] Ensure
adequate ventilation or use

only outdoors.[2][5]

Operational Plan for Handling 6-lodonicotinic Acid

A systematic approach to handling 6-lodonicotinic acid is crucial to minimize exposure and

ensure safety.

Engineering Controls

o Ventilation: Always handle 6-lodonicotinic acid in a well-ventilated area.[2][4][5] Use of a

chemical fume hood is recommended to control exposure to dust and aerosols.[1]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[4][6]

Personal Protective Equipment (PPE) Workflow

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


http://angenechemical.com/sds/15366-65-1.pdf
http://angenechemical.com/sds/15366-65-1.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m59203
https://www.tcichemicals.com/BE/en/sds/A1486_EU_6N.pdf
http://angenechemical.com/sds/15366-65-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC248210100&countryCode=US&language=en
http://angenechemical.com/sds/15366-65-1.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m59203
http://angenechemical.com/sds/15366-65-1.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m59203
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://www.benchchem.com/product/b176809?utm_src=pdf-body
https://www.benchchem.com/product/b176809?utm_src=pdf-body
https://www.benchchem.com/product/b176809?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/m59203
https://www.fishersci.com/store/msds?partNumber=AC248210100&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
http://angenechemical.com/sds/15366-65-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC248210100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the proper sequence for donning and doffing PPE when
working with 6-lodonicotinic acid.

Donning PPE Chemical Handling Doffing PPE

Lab Coat Respirator Goggles/Face Shield (el[o=——{ Handle 6-lodonicotinic Acid 3[Rl Goggles/Face Shield Lab Coat Respirator

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow for Handling 6-lodonicotinic Acid.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Inspect gloves for any signs of damage prior to use.[1]

» Dispensing: Avoid the formation of dust and aerosols when handling the solid compound.[1]
Use appropriate tools for transferring the substance.

e Hygiene: Wash hands thoroughly after handling the compound, before breaks, and at the
end of the workday.[1] Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
laboratory.[5]

o Storage: Store 6-lodonicotinic acid in a dry, cool, and well-ventilated place in a tightly
closed container.[4][7] It should be protected from light and stored under an inert
atmosphere, at 2-8°C.[1]

Emergency and Disposal Plan
Accidental Release Measures

In the event of a spill, follow these steps:
o Evacuate: Evacuate personnel from the immediate area.[1]

e Ventilate: Ensure the area is well-ventilated.[1]
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Containment: Prevent the product from entering drains.[1][2]

Clean-up:

o Wear appropriate personal protective equipment, including a respirator.[1]

o For dry spills, sweep up and shovel the material into a suitable, closed container for
disposal, avoiding dust creation.[1][4]

First-Aid Measures

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do.[1] Seek medical attention.[1]

In case of skin contact: Wash off with soap and plenty of water.[1] If skin irritation occurs, get
medical advice/attention.[3][5]

If inhaled: Move the person into fresh air.[1] If not breathing, give artificial respiration.[1] Call
a poison center or doctor if you feel unwell.[2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[8] Seek medical attention.

Disposal Plan

Waste Collection: Dispose of contaminated materials, such as gloves and cleaning supplies,
in accordance with applicable laws and good laboratory practices.[1] Keep waste in suitable,
closed containers.[1]

Chemical Waste: The disposal of 6-lodonicotinic acid must be handled as hazardous
waste. Consult with your institution's environmental health and safety department for specific
disposal protocols. The substance may be sent to an approved waste disposal plant.[4][5][6]
Do not allow the product to enter drains.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-lodonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176809#personal-protective-equipment-for-handling-
6-iodonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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